Cas no 904891-20-9 (valeriotetrate A)

• Product Name: valeriotetrate A
• CAS No: 904891-20-9
• MF: C₃₇H₅₈O₁₅
• MW: 742.847433567047
• CID: 2010460
• PubChem ID: 49831763
• Update Time: 2025-07-15

valeriotetrate A Chemical and Physical Properties

Names and Identifiers

• valeriotetrate A
• valeriotetrate C
• [ "" ]
• 904891-20-9
• CS-0133357
• [(1S,4Ar,6S,7R,7aS)-6-acetyloxy-4a,7-dihydroxy-1-(3-methylbutanoyloxy)-7-[[(2R)-3-methyl-2-(3-methylbutanoyloxy)butanoyl]oxymethyl]-1,5,6,7a-tetrahydrocyclopenta[c]pyran-4-yl]methyl (2R)-3-methyl-2-(3-methylbutanoyloxy)butanoate
• AKOS040762479
• HY-N7555
• ((1S,4aR,6S,7R,7aS)-6-Acetoxy-4a,7-dihydroxy-4-((((R)-3-methyl-2-((3-methylbutanoyl)oxy)butanoyl)oxy)methyl)-1-((3-methylbutanoyl)oxy)-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-7-yl)methyl (R)-3-methyl-2-((3-methylbutanoyl)oxy)butanoate
• DA-68524

• Inchi： 1S/C37H58O15/c1-19(2)12-27(39)50-30(22(7)8)33(42)46-16-25-17-47-35(52-29(41)14-21(5)6)32-36(25,44)15-26(49-24(11)38)37(32,45)18-48-34(43)31(23(9)10)51-28(40)13-20(3)4/h17,19-23,26,30-32,35,44-45H,12-16,18H2,1-11H3/t26-,30+,31+,32-,35-,36-,37+/m0/s1
• InChI Key： MEOWJLHAENRYDE-KGISJOMYSA-N
• SMILES： O[C@@]12C(COC([C@@H](C(C)C)OC(CC(C)C)=O)=O)=CO[C@H]([C@@H]1[C@@](COC([C@@H](C(C)C)OC(CC(C)C)=O)=O)([C@H](C2)OC(C)=O)O)OC(CC(C)C)=O

Computed Properties

• Exact Mass: 742.37757114g/mol
• Monoisotopic Mass: 742.37757114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 52
• Rotatable Bond Count: 24
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 208Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.2±0.1 g/cm3
• Boiling Point: 750.0±60.0 °C at 760 mmHg
• Flash Point: 216.3±26.4 °C
• Vapor Pressure: 0.0±5.7 mmHg at 25°C

valeriotetrate A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Hexacarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on valeriotetrate A

Valeriotetrate A (CAS No. 904891-20-9): A Comprehensive Overview

Valeriotetrate A (CAS No. 904891-20-9) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, isolated from the plant Valeriana officinalis, belongs to a class of sesquiterpenoids and has been the subject of extensive research in recent years.

The chemical structure of Valeriotetrate A is characterized by a complex arrangement of carbon atoms, including multiple rings and functional groups. This intricate structure contributes to its diverse biological activities, making it a valuable target for drug discovery and development. Recent studies have highlighted its potential as an anti-inflammatory agent, neuroprotective compound, and anti-cancer candidate.

In the context of anti-inflammatory research, Valeriotetrate A has shown promising results in both in vitro and in vivo models. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, Valeriotetrate A has also been investigated for its neuroprotective effects. Research has shown that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its potential as a therapeutic agent in these conditions.

In the realm of cancer research, Valeriotetrate A has exhibited significant anti-cancer activity against various types of cancer cells. It has been shown to induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells, suggesting a high therapeutic index. Additionally, it has demonstrated synergistic effects when used in combination with conventional chemotherapy drugs, potentially reducing the required dosage and minimizing side effects.

The mechanism of action of Valeriotetrate A is multifaceted. It interacts with multiple cellular pathways, including those involved in inflammation, oxidative stress, and cell cycle regulation. This broad-spectrum activity makes it a versatile compound with potential applications across various therapeutic areas.

In terms of pharmacokinetics, studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) properties of Valeriotetrate A. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which supports its development as an oral medication. However, further research is needed to optimize its delivery methods and enhance its therapeutic efficacy.

The safety profile of Valeriotetrate A is another critical aspect that has been extensively evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, comprehensive toxicological assessments are ongoing to ensure its safety for long-term use in humans.

In conclusion, Valeriotetrate A (CAS No. 904891-20-9) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.